Cas no 731810-11-0 (1H-INDOLE-4-CARBOXYLIC ACID, 6-(ACETYLAMINO)-, METHYL ESTER)

1H-INDOLE-4-CARBOXYLIC ACID, 6-(ACETYLAMINO)-, METHYL ESTER structure
731810-11-0 structure
Product name:1H-INDOLE-4-CARBOXYLIC ACID, 6-(ACETYLAMINO)-, METHYL ESTER
CAS No:731810-11-0
MF:C12H12N2O3
MW:232.235282897949
CID:3228166
PubChem ID:71083535

1H-INDOLE-4-CARBOXYLIC ACID, 6-(ACETYLAMINO)-, METHYL ESTER Chemical and Physical Properties

Names and Identifiers

    • 1H-INDOLE-4-CARBOXYLIC ACID, 6-(ACETYLAMINO)-, METHYL ESTER
    • 6-Acetylamino-1H-indole4-carboxylic acid methyl ester
    • methyl 6-acetamido-1H-indole-4-carboxylate
    • 731810-11-0
    • SCHEMBL14143977
    • RIQMKICCZKXHKX-UHFFFAOYSA-N
    • Inchi: InChI=1S/C12H12N2O3/c1-7(15)14-8-5-10(12(16)17-2)9-3-4-13-11(9)6-8/h3-6,13H,1-2H3,(H,14,15)
    • InChI Key: RIQMKICCZKXHKX-UHFFFAOYSA-N

Computed Properties

  • Exact Mass: 232.08479225Da
  • Monoisotopic Mass: 232.08479225Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 3
  • Complexity: 319
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.1
  • Topological Polar Surface Area: 71.2Ų

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